3-Ethyl-3-fluoropyrrolidine;hydrochloride
Overview
Description
3-Ethyl-3-fluoropyrrolidine hydrochloride is a chemical compound with the CAS Number: 2241141-61-5 . It has a molecular weight of 153.63 and is typically in the form of a powder .
Molecular Structure Analysis
The IUPAC name for this compound is 3-ethyl-3-fluoropyrrolidine hydrochloride . The InChI code for this compound is 1S/C6H12FN.ClH/c1-2-6(7)3-4-8-5-6;/h8H,2-5H2,1H3;1H .Physical And Chemical Properties Analysis
3-Ethyl-3-fluoropyrrolidine hydrochloride is a powder . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis of Fluorinated Compounds
3-Ethyl-3-fluoropyrrolidine hydrochloride is utilized in the synthesis of fluorinated compounds, which are of significant interest due to their potential pharmaceutical applications. For example, it is used in the synthesis of 3-fluoropyrrolidines through intramolecular aminofluorination reactions, where boron trifluoride etherate acts as a fluorinating agent. This process is mediated by hypervalent iodine(III) reagents, providing an efficient route to these valuable fluorinated azaheterocycles (Jian Cui et al., 2014).
Antibacterial Agents
The compound also finds applications in the development of antibacterial agents. For instance, derivatives of 3-ethyl-3-fluoropyrrolidine have been synthesized and evaluated for their antibacterial properties, highlighting the role of fluorinated pyrrolidine moieties in enhancing the activity of such pharmaceuticals (H. Egawa et al., 1984).
Building Blocks for Pharmaceutical Compounds
Further, 3-ethyl-3-fluoropyrrolidine hydrochloride serves as a precursor in the synthesis of bifunctional building blocks for fluorinated pharmaceuticals. Its derivatives, particularly 4-aminomethyl-4-fluoropiperidines and 3-aminomethyl-3-fluoropyrrolidines, are highlighted for their relevance in constructing compounds with enhanced pharmacological profiles (G. Verniest et al., 2010).
Dipeptidyl Peptidase IV Inhibitors
In medicinal chemistry, 3-ethyl-3-fluoropyrrolidine derivatives, particularly 4-fluoropyrrolidine-2-carbonyl fluorides, are utilized for synthesizing dipeptidyl peptidase IV inhibitors. These compounds are synthesized through a double fluorination process and have shown to be crucial in the development of treatments for various medical conditions, underscoring the versatility and utility of fluorinated pyrrolidines in drug discovery and development (R. Singh et al., 2011).
Safety and Hazards
Properties
IUPAC Name |
3-ethyl-3-fluoropyrrolidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12FN.ClH/c1-2-6(7)3-4-8-5-6;/h8H,2-5H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEUGDTJFODXMLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCNC1)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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